1-(2-Chlorophenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)ethanone

• Molecular Formula: C11H9ClN2OS
• Molecular Weight: 252.72 g/mol
• IUPAC Name: 1-(2-chlorophenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)ethanone
• InChI: InChI=1S/C11H9ClN2OS/c1-7-13-14-11(16-7)6-10(15)8-4-2-3-5-9(8)12/h2-5H,6H2,1H3
• InChI Key: ZKQGGFVUBQKRIB-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)CC(=O)C2=CC=CC=C2Cl

Description

1-(2-Chlorophenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)ethanone is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. The compound is also known as CTK7A and is classified as a thiazolidinone derivative. The compound has been synthesized using various methods and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 1-(2-Chlorophenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)ethanone is not completely understood. However, various studies suggest that the compound exerts its therapeutic effects by modulating various signaling pathways. The compound has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 and lipoxygenase, which are involved in the production of pro-inflammatory mediators. The compound has also been shown to activate various transcription factors such as nuclear factor-kappa B, which play a crucial role in inflammation and cancer.
Biochemical and Physiological Effects:
1-(2-Chlorophenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)ethanone has been shown to possess various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines. The compound has also been shown to possess anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. Additionally, the compound has been shown to possess antioxidant properties and can reduce the levels of reactive oxygen species.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-Chlorophenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)ethanone in lab experiments include its ease of synthesis, low cost, and potential therapeutic properties. However, the limitations of using the compound in lab experiments include its limited solubility in water and its potential toxicity at higher concentrations.

Future Directions

1-(2-Chlorophenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)ethanone has shown promising results in various studies related to cancer, inflammation, and oxidative stress. Future research should focus on elucidating the mechanism of action of the compound and identifying its potential targets. Additionally, future research should focus on optimizing the synthesis of the compound and developing more potent derivatives.

Synthesis Methods

The synthesis of 1-(2-Chlorophenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)ethanone has been achieved using various methods. One of the most commonly used methods involves the reaction of 2-chloroacetophenone with 5-methyl-1,3,4-thiadiazole-2-thiol in the presence of a base such as potassium hydroxide. The reaction results in the formation of the desired compound, which can be further purified using various techniques.

Scientific Research Applications

1-(2-Chlorophenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)ethanone has been extensively studied for its potential therapeutic properties. The compound has shown promising results in various studies related to cancer, inflammation, and oxidative stress. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines. The compound has also been shown to possess anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. Additionally, the compound has been shown to possess antioxidant properties and can reduce the levels of reactive oxygen species.